Cas no 858117-40-5 (Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-)
858117-40-5 structure
Product Name:Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
CAS No:858117-40-5
MF:C14H9BrN2O
MW:301.138062238693
CID:663289
PubChem ID:11301059
Update Time:2025-04-19
Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
- (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-phenylmethanone
- (5-bromo-1H-pyrrolo[2,3-b]pyridine-3-yl)-phenyl-methanone
- DTXSID70461745
- (5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(phenyl)methanone
- 858117-40-5
- RVCJKCKAFYUWBZ-UHFFFAOYSA-N
- SCHEMBL1363568
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- Inchi: 1S/C14H9BrN2O/c15-10-6-11-12(8-17-14(11)16-7-10)13(18)9-4-2-1-3-5-9/h1-8H,(H,16,17)
- InChI Key: RVCJKCKAFYUWBZ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C2C(=C1)C(C(C1C=CC=CC=1)=O)=CN2
Computed Properties
- Exact Mass: 299.98983g/mol
- Monoisotopic Mass: 299.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.8Ų
Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
858117-40-5 (Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-) Related Products
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